Cas no 58922-06-8 (Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester)

Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester structure

58922-06-8 structure

Product Name:Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester

CAS No:58922-06-8

Molecular Formula:C₉H₉NO₂Br₂

Molecular Weight:322.98126

MDL:MFCD00187798

CID:340433

PubChem ID:839758

Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester Properties

Names and Identifiers

- Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester
- ethyl 4-amino-3,5-dibromobenzoate
- AE-641/01936059
- CS-0047038
- EN300-5007672
- AKOS027254689
- SY258952
- AB7117
- 4-Amino-3,5-dibromobenzoic acid ethyl ester
- SS-5137
- 58922-06-8
- ethyl4-amino-3,5-dibromobenzoate
- SCHEMBL11144491
- MFCD00187798
- DTXSID80356991
- MDL： MFCD00187798
- InChIKey： ROWXLRODWPSPTR-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9Br2NO2/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4H,2,12H2,1H3
- SMILES： CCOC(=O)C1=CC(=C(C(=C1)Br)N)Br

Computed Properties

Exact Mass: 320.89997
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 320.90000g/mol
Heavy Atom Count: 14
Complexity: 201
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.32

Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IAXN-250mg	Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester	58922-06-8	95%	250mg	$338.00
A2B Chem LLC	AI53179-100mg	Ethyl 4-amino-3,5-dibromobenzoate	58922-06-8	99%	100mg	$50.00
Aaron	AR00IB5Z-100mg	Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester	58922-06-8	98%	100mg	$59.00
abcr	AB450946-250 mg	Ethyl 4-amino-3,5-dibromobenzoate	58922-06-8		250MG	€194.50
Crysdot LLC	CD12058003-5g	Ethyl 4-amino-3,5-dibromobenzoate	58922-06-8	95+%	5g	$881	2024-07-24
Enamine	EN300-5007672-0.05g	ethyl 4-amino-3,5-dibromobenzoate	58922-06-8		0.05g	$563.0
eNovation Chemicals LLC	Y1258772-250mg	Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester	58922-06-8	95%	250mg	$170	2024-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSC173-100mg	ethyl 4-amino-3,5-dibromobenzoate	58922-06-8	95%	100mg	￥454.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1117678-100mg	Ethyl 4-amino-3,5-dibromobenzoate	58922-06-8	98%	100mg	￥520.00

Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:58922-06-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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58922-06-8 (Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:58922-06-8)Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester

Purity:99%/99%

Quantity:1g/5g

Price($):253.0/835.0